Cas no 104795-57-5 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-6-methoxy-, methylester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-6-methoxy-, methylester
• CAS No: 104795-57-5
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1145775
• PubChem ID: 91619370
• Update Time: 2025-04-20

Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-6-methoxy-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-6-methoxy-, methylester
• 104795-57-5
• DB-297947
• SCHEMBL17149272
• methyl 3-hydroxy-5-methylbenzothiophene-2-carboxylate

• Inchi： 1S/C11H10O3S/c1-6-3-4-8-7(5-6)9(12)10(15-8)11(13)14-2/h3-5,12H,1-2H3
• InChI Key： CNOHQHDAMDHSRX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=C(C)C=CC1=2)O

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 76.07